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Compound of Interest

Compound Name: Torachrysone

Cat. No.: B031896 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Torachrysone is readily available in public

literature. The following guidance is based on the general principles for handling quinone-like

compounds and data derived from structurally related molecules. It is imperative to consult with

your institution's Environmental Health and Safety (EHS) department for specific disposal

requirements and to adhere to all local, state, and federal regulations.

This guide provides essential safety and logistical information for the proper disposal of

Torachrysone, targeting researchers, scientists, and drug development professionals. The

following procedures are designed to minimize risks and ensure safe handling in a laboratory

setting.

Quantitative Data for Torachrysone and Related
Compounds
Due to the limited availability of data for Torachrysone, the following table includes information

for Torachrysone and its more studied derivative, Torachrysone-8-O-glucoside. This data is

provided for reference and should be used with caution, recognizing that the properties of the

parent compound may differ.
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Parameter Torachrysone
Torachrysone-8-O-
glucoside

Source

Molecular Formula C₁₄H₁₄O₄ C₂₀H₂₄O₉[1] PubChem[1]

Molecular Weight 246.26 g/mol 408.4 g/mol [1] PubChem[1]

Physical Form Solid (Predicted) Yellow Powder ChemicalBook[2]

Boiling Point Not Available
676.9±55.0 °C

(Predicted)[2]
ChemicalBook[2]

Density Not Available
1.454±0.06 g/cm³

(Predicted)[2]

ChemBK,

ChemicalBook[2]

Solubility Not Available

Soluble in Chloroform,

Dichloromethane,

Ethyl Acetate, DMSO,

Acetone.[3]

ChemicalBook[3]

Toxicity Data Not Available Not Available

Storage

Store in a cool, dry,

well-ventilated area

away from

incompatible

materials.

Store at -20°C for up

to 1 month or -80°C

for up to 6 months in a

sealed container,

away from moisture

and light.[4]

MedchemExpress.co

m[4]

Experimental Protocols for Disposal
As no specific degradation protocols for Torachrysone were found, a general procedure for the

disposal of quinone-like, potentially hazardous chemical waste is provided below. This protocol

emphasizes caution and adherence to institutional safety guidelines.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are in a well-ventilated area, preferably

within a certified chemical fume hood. All personnel must be equipped with the appropriate

Personal Protective Equipment (PPE).
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Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile). Inspect gloves for integrity before

use.

Body Protection: A flame-retardant lab coat.

Respiratory Protection: If working outside of a fume hood or if there is a risk of

aerosolization, a NIOSH-approved respirator may be necessary.

Step-by-Step Disposal Protocol
Waste Segregation and Collection:

Collect all Torachrysone waste, including pure compound, contaminated solutions, and

any materials used for cleaning spills (e.g., absorbent pads, paper towels), in a designated

and clearly labeled hazardous waste container.

The container must be made of a material compatible with the chemical waste. For solid

waste, a securely sealed plastic or glass container is appropriate. For liquid waste, use a

sealable container, preferably with secondary containment.

Waste Labeling:

Label the waste container with the words "Hazardous Waste."

Clearly write the full chemical name: "Torachrysone."

If in a solution, indicate the solvent and the approximate concentration of Torachrysone.

Note the date when the waste was first added to the container (accumulation start date).

Storage of Waste:

Store the sealed waste container in a designated satellite accumulation area (SAA) within

the laboratory.
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The SAA should be at or near the point of generation and under the control of the

laboratory personnel.

Ensure the container is kept closed at all times, except when adding waste.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.

Provide the EHS department with a complete and accurate description of the waste.

Spill Management:

Minor Spills: In case of a small spill of solid Torachrysone, carefully sweep the material to

avoid generating dust. Place the swept material and any contaminated cleaning supplies

into the hazardous waste container.

Major Spills: For larger spills, or if the spill involves a volatile solvent, evacuate the

immediate area and follow your institution's emergency spill response procedures. Contact

the EHS department immediately.

Decontamination:

Thoroughly decontaminate any surfaces or equipment that have come into contact with

Torachrysone using an appropriate solvent (e.g., ethanol or acetone), followed by soap

and water.

Dispose of all cleaning materials as hazardous waste.

Workflow for Torachrysone Disposal
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Caption: Workflow for the proper disposal of Torachrysone waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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